N-(2-fluorophenyl)-2-((6-oxo-4-(2-oxo-2-((thiophen-2-ylmethyl)amino)ethyl)-1,6-dihydropyrimidin-2-yl)thio)acetamide
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Description
N-(2-fluorophenyl)-2-((6-oxo-4-(2-oxo-2-((thiophen-2-ylmethyl)amino)ethyl)-1,6-dihydropyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H17FN4O3S2 and its molecular weight is 432.49. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antitumor Activities
Research on derivatives of pyrimidine and similar complex molecules demonstrates significant antitumor activities. For example, the synthesis and evaluation of amino acid ester derivatives containing 5-fluorouracil have shown inhibitory effects against cancer cell lines, suggesting potential applications in cancer therapy (Xiong et al., 2009). Another study on the antitumor activity of different amino acid ester derivatives highlights the selective anti-tumor properties of these compounds, suggesting a pathway for the development of novel antitumor agents (Xiong Jing, 2011).
Herbicidal Activity
The synthesis and evaluation of novel N‐(2‐Fluoro‐5(3‐methyl‐2,6‐dioxo‐4‐(trifluoromethyl)‐2,3‐dihydro‐pyrimidin-1(6H)‐yl)phenyl)‐2‐phenoxyacetamide derivatives have demonstrated herbicidal activities against dicotyledonous weeds. Such studies showcase the potential for these compounds to be developed into effective herbicides (Daoxin Wu et al., 2011).
Drug Synthesis and Delivery
Research into the chemoselective acetylation of aminophenols and the synthesis of acetamide derivatives indicates the ongoing development of more efficient drug synthesis methods and delivery systems. For instance, the use of immobilized lipase for the acetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide highlights advances in drug synthesis techniques (Deepali B Magadum & G. Yadav, 2018).
Properties
IUPAC Name |
2-[2-[2-(2-fluoroanilino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-4-yl]-N-(thiophen-2-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17FN4O3S2/c20-14-5-1-2-6-15(14)23-18(27)11-29-19-22-12(9-17(26)24-19)8-16(25)21-10-13-4-3-7-28-13/h1-7,9H,8,10-11H2,(H,21,25)(H,23,27)(H,22,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHAAMSJQZKOEFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=O)CSC2=NC(=CC(=O)N2)CC(=O)NCC3=CC=CS3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17FN4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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